4-chloro-N'-hexanoylbenzohydrazide

• IUPAC Name: 4-chloro-N'-hexanoylbenzohydrazide
• InChI: InChI=1S/C13H17ClN2O2/c1-2-3-4-5-12(17)15-16-13(18)10-6-8-11(14)9-7-10/h6-9H,2-5H2,1H3,(H,15,17)(H,16,18)
• InChI Key: YKXLKKASGOXAEF-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(=O)NNC(=O)C1=CC=C(C=C1)Cl
• Molecular Formula: C13H17ClN2O2
• Molecular Weight: 268.74 g/mol

Description

4-chloro-N'-hexanoylbenzohydrazide, commonly known as CHH, is a chemical compound that belongs to the hydrazide family. It is a white, crystalline powder that is soluble in organic solvents like ethanol and methanol. CHH has gained significant attention in the scientific community due to its diverse range of applications in various fields, including medicinal chemistry, biochemistry, and material science.

Mechanism of Action

The mechanism of action of CHH is not well understood. However, it is believed to act by inhibiting various cellular processes, including DNA synthesis, protein synthesis, and cell division. CHH has also been shown to induce oxidative stress and disrupt the mitochondrial membrane potential, leading to apoptosis.
Biochemical and Physiological Effects:
CHH has been found to have several biochemical and physiological effects. It has been shown to increase the levels of reactive oxygen species and induce the expression of several stress-related genes. CHH has also been found to inhibit the activity of various enzymes, including cholinesterase and acetylcholinesterase. In addition, CHH has been shown to reduce the levels of inflammatory cytokines and modulate the immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of CHH is its broad spectrum of activity against various pathogens and cancer cells. It is also relatively easy to synthesize and has a high yield. However, CHH has some limitations, including its poor solubility in water and its potential toxicity at high concentrations. Therefore, it is essential to use CHH in a controlled manner and to follow appropriate safety protocols.

Future Directions

There are several future directions for research on CHH. One area of interest is the development of new derivatives of CHH with improved solubility and bioavailability. Another area of research is the investigation of the mechanism of action of CHH and its potential targets. Furthermore, the use of CHH as a tool for studying cellular processes and signaling pathways is also an area of interest. Finally, the potential use of CHH in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease, is an area of active research.

Scientific Research Applications

CHH has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit anticancer, antifungal, and antiviral activities. CHH has been shown to inhibit the proliferation of cancer cells by inducing apoptosis and cell cycle arrest. It also exhibits potent antifungal activity against several pathogenic fungi. CHH has been found to be effective against the herpes simplex virus and the human immunodeficiency virus.